C.I. Acid Blue 247

• CAS No.: 12219-48-6
• Molecular Formula: C31H14NNa3O12S3
• Synonyms: C.I. Acid Blue 247

Description

C.I. Acid Blue 247 (CAS No. 12219-48-6) is a synthetic acid dye classified under the Acid Blue category, primarily used in textile and leather dyeing due to its anionic, water-soluble properties. Acid dyes are typically applied in acidic conditions (pH 2–6) and bind to protein fibers (e.g., wool, silk) or polyamide fibers via ionic interactions . The dye is supplied by at least four manufacturers globally, indicating its industrial relevance .

Comparison with Similar Compounds

Acid Blue 113 (C.I. Acid Blue 113, CAS 3351-05-1)

• Chemical Class: Monoazo dye.
• Applications : Textiles, leather, and paper.
• Biodegradability : Acid Blue 113 is partially decolorized (100% efficiency) by the bacterial consortium HM-4, though individual bacterial isolates fail to degrade it completely .
• Molecular Weight: Not specified in evidence, but monoazo dyes typically range between 400–800 g/mol.

Acid Blue 9 (C.I. Acid Blue 9, CAS 2650-18-2)

• Chemical Structure : Contains a triarylmethane backbone with sulfonic acid groups (C₃₇H₃₇N₂O₉S₃, MW 749.89) .
• Applications : Food coloring, inks, and cosmetics.
• Stability : High water solubility but moderate lightfastness compared to pigment dyes.

Direct Blue 78 (CAS 2503-73-3)

• Chemical Class: Triphenodioxazine (MW 1055.9 g/mol).
• Applications : Cellulose fiber dyeing.
• Fastness : Superior wash and lightfastness compared to acid dyes due to larger molecular structures and stronger fiber affinity .

Pigment Blue 60 (C.I. 69800, Anthraquinone Blue)

• Chemical Class: Anthraquinone-based pigment.
• Applications : Artists' pigments, automotive coatings.
• Lightfastness : Rated 8/8 on the Blue Wool Scale, significantly higher than most acid dyes .

Comparative Data Table

Property	Acid Blue 247	Acid Blue 113	Acid Blue 9	Direct Blue 78	Pigment Blue 60
CAS No.	12219-48-6	3351-05-1	2650-18-2	2503-73-3	81-77-6
Molecular Weight	Not reported	~600 (estimated)	749.89	1055.9	442.5
Chemical Class	Likely azo/sulfonic	Monoazo	Triarylmethane	Triphenodioxazine	Anthraquinone
Lightfastness	Moderate	Moderate	Low	High (6–7)	Very High (8)
Biodegradability	Not studied	100% (consortium HM-4)	Low	Low	Not applicable
Primary Applications	Textiles, leather	Textiles	Inks, cosmetics	Cellulose fibers	Paints, coatings

Key Research Findings

• Biodegradation : Acid Blue 113 demonstrates full decolorization by bacterial consortia (e.g., HM-4), suggesting that structurally similar acid dyes like Acid Blue 247 may also be treatable via microbial processes .
• Structural Influence on Properties: Azo dyes (e.g., Acid Blue 113): Moderate lightfastness but susceptible to microbial degradation. Triphenodioxazine dyes (e.g., Direct Blue 78): Higher molecular weight improves washfastness but reduces biodegradability. Anthraquinone pigments (e.g., Pigment Blue 60): Exceptional lightfastness due to stable conjugated systems but unsuitable for textile dyeing .

• Application Limitations : Acid Blue 247’s anionic nature limits its use on synthetic fibers (e.g., polyester), whereas direct dyes like Direct Blue 78 exhibit broader fiber compatibility .